Cas no 87689-63-2 (2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide)
87689-63-2 structure
Product Name:2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide
CAS No:87689-63-2
MF:C21H27NO3S
MW:373.508984804153
CID:1909092
PubChem ID:187621
Update Time:2025-04-21
2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide
- Benzenesulfonamide, 2,5-diethyl-N-(2-oxiranylmethyl)-N-(1-phenylethyl)-
- 87689-63-2
- DTXSID801007740
- 2,5-Diethyl-N-[(oxiran-2-yl)methyl]-N-(1-phenylethyl)benzene-1-sulfonamide
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- Inchi: 1S/C21H27NO3S/c1-4-17-11-12-18(5-2)21(13-17)26(23,24)22(14-20-15-25-20)16(3)19-9-7-6-8-10-19/h6-13,16,20H,4-5,14-15H2,1-3H3
- InChI Key: GCHGJIAZVSJCLM-UHFFFAOYSA-N
- SMILES: S(C1C=C(CC)C=CC=1CC)(N(C(C)C1C=CC=CC=1)CC1CO1)(=O)=O
Computed Properties
- Exact Mass: 373.17116490Da
- Monoisotopic Mass: 373.17116490Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 58.3Ų
2,5-diethyl-N-(oxiran-2-ylmethyl)-N-(1-phenylethyl)benzenesulfonamide Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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